Cas no 2171931-90-9 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid
• CAS No: 2171931-90-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5951596
• PubChem ID: 165823162
• Update Time: 2025-06-14

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)-4-methylpentanoic acid
• 2171931-90-9
• EN300-1529333

• Inchi： 1S/C27H34N2O5/c1-4-18(26(32)28-15-19(17(2)3)13-25(30)31)14-29-27(33)34-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YHAMXHODVUWNKV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid

Recent Advances in the Study of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid (CAS: 2171931-90-9)

The compound 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid (CAS: 2171931-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and applications of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing byproducts. The research team employed advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and confirm its structural integrity. These advancements are critical for scaling up production and ensuring consistency in pharmaceutical applications.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as a building block in the development of targeted drug delivery systems. A study published in Bioconjugate Chemistry in early 2024 explored its use in creating peptide-drug conjugates (PDCs) that enhance the specificity and efficacy of anticancer agents. The researchers demonstrated that the Fmoc-protected amino acid derivative could be efficiently conjugated to cytotoxic payloads, resulting in improved tumor targeting and reduced off-target effects in preclinical models.

Further research has highlighted the compound's utility in the design of self-assembling peptides for biomedical applications. A 2023 article in Nature Communications reported on the development of Fmoc-modified peptides that form stable hydrogels with tunable mechanical properties. These hydrogels show promise for use in tissue engineering and controlled drug release, with 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid serving as a key component in modulating the assembly process.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as cost-effective large-scale synthesis and the optimization of conjugation protocols require further investigation. However, the growing body of research underscores the potential of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid as a versatile tool in chemical biology and pharmaceutical development. Future studies are expected to explore its applications in other therapeutic areas, including antimicrobial peptides and diagnostic imaging agents.

In conclusion, the latest research on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)-4-methylpentanoic acid (CAS: 2171931-90-9) highlights its significance in peptide synthesis, drug delivery, and biomaterials. Continued innovation in synthetic methodologies and application strategies will likely expand its role in addressing unmet medical needs and advancing the field of chemical biology.